N-[2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide

Specification

• CAS No.: 1083326-67-3
• Molecular Formula: C18H23BN2O5S
• Molecular Weight: 390.3 g/mol
• IUPAC Name: N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C18H23BN2O5S/c1-17(2)18(3,4)26-19(25-17)13-11-15(16(24-5)20-12-13)21-27(22,23)14-9-7-6-8-10-14/h6-12,21H,1-5H3
• Standard InChI Key: FCCYMUTTZBITQL-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)OC)NS(=O)(=O)C3=CC=CC=C3
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)OC)NS(=O)(=O)C3=CC=CC=C3

Introduction

Chemical Properties and Structure

N-[2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide is identified by the CAS number 1083326-67-3. This compound possesses several important chemical characteristics that define its behavior in reactions and applications.

The compound has a molecular formula of C18H23BN2O5S and a molecular weight of 390.3 g/mol. Its structure incorporates several key functional groups, including:

• A pyridine ring with a methoxy substituent at the 2-position

• A benzenesulfonamide group attached to the 3-position of the pyridine

• A tetramethyl-1,3,2-dioxaborolan-2-yl (boronic acid pinacol ester) at the 5-position of the pyridine

This combination of functional groups creates a molecule with multiple reactive sites and potential for further derivatization, making it valuable in organic synthesis.

Table 1: Basic Chemical Properties of N-[2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide

Property	Value
CAS Number	1083326-67-3
Molecular Formula	C18H23BN2O5S
Molecular Weight	390.3 g/mol
IUPAC Name	N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide

The boronic acid pinacol ester moiety is particularly noteworthy as it serves as a protected form of boronic acid, which is more stable and easier to handle than the free boronic acid. This protection is crucial for maintaining the compound's stability during storage and various chemical transformations.

Synthesis and Preparation

The synthesis of N-[2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide typically involves multiple steps, beginning with the preparation of the boronic acid pinacol ester component.

According to documented synthetic procedures, the compound can be prepared with a reported yield of 87% under specific reaction conditions. The synthesis typically utilizes palladium catalysis, specifically with (1,1'-bis(diphenylphosphino)ferrocene)palladium(II) dichloride as the catalyst.

Table 2: Synthetic Reaction Conditions

Parameter	Condition
Catalyst	(1,1'-bis(diphenylphosphino)ferrocene)palladium(II) dichloride
Base	Potassium acetate
Solvent	1,4-dioxane
Temperature	100°C
Reaction Time	12 hours
Atmosphere	Inert (typically nitrogen or argon)
Reported Yield	87%

The synthesis typically involves the following general steps:

• Preparation of a halogenated (typically brominated or iodinated) pyridine precursor

• Introduction of the boronic acid pinacol ester through a palladium-catalyzed borylation reaction

• Formation of the sulfonamide linkage, often through reaction with benzenesulfonyl chloride

This synthetic pathway has been reported in research published by Yang et al. in ACS Medicinal Chemistry Letters (2017). The authors described the synthesis as part of a broader investigation into potential medicinal compounds.

Applications in Organic Chemistry

N-[2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide has several significant applications in organic chemistry, primarily due to its boronic acid pinacol ester moiety.

The compound is particularly valuable in cross-coupling reactions, especially the Suzuki-Miyaura coupling. This reaction is fundamental in organic synthesis for the formation of carbon-carbon bonds, allowing for the construction of complex molecular architectures. The boronic acid pinacol ester serves as a reactive partner that can couple with various halides or pseudohalides in the presence of a palladium catalyst.

The specific structural features of this compound make it suitable for several types of applications:

• As a building block for the synthesis of more complex heterocyclic compounds

• In the preparation of potential pharmaceutical intermediates

• As a reagent for diversifying chemical libraries in medicinal chemistry programs

• In the formation of carbon-carbon bonds for constructing complex molecules with specific biological activities

These applications highlight the importance of this compound as a versatile synthetic tool in modern organic chemistry, particularly in contexts where selective modification of heterocyclic systems is required.

Related Compounds and Structural Analogs

Several structural analogs of N-[2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide have been documented, each with variations that potentially confer different reactivity or application profiles.

Table 3: Structural Analogs and Related Compounds

Compound Name	CAS Number	Molecular Formula	Distinguishing Feature
N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide	1083326-75-3	C13H21BN2O5S	Contains methanesulfonamide instead of benzenesulfonamide
2,4-difluoro-N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide	1083326-73-1	C18H21BF2N2O5S	Contains a 2,4-difluorobenzenesulfonamide group
N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide	1083326-28-6	C17H21BN2O4S	Lacks the 2-methoxy group on the pyridine ring

These structural variations can significantly affect the reactivity, selectivity, and potential applications of the compounds. For instance, the presence of fluorine atoms in the 2,4-difluoro analog may influence the electron density distribution and thus the reactivity of the sulfonamide group or the boronic acid ester.

The methanesulfonamide analog may exhibit different steric properties compared to the benzenesulfonamide version, potentially affecting its performance in cross-coupling reactions or its binding affinity in biological systems if used in medicinal chemistry contexts.

Synthetic Applications and Reaction Profiles

The boronic acid pinacol ester functionality in N-[2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide enables various synthetic transformations, most notably cross-coupling reactions.

In Suzuki-Miyaura coupling reactions, the compound can react with aryl or vinyl halides to form new carbon-carbon bonds. This reaction typically proceeds under the following conditions:

Table 4: Typical Conditions for Suzuki-Miyaura Coupling with Boronic Acid Pinacol Esters

Component	Common Options
Catalyst	Pd(PPh3)4, Pd(dppf)Cl2, Pd2(dba)3/ligand
Base	K2CO3, K3PO4, Cs2CO3, KOH
Solvent	THF, 1,4-dioxane, toluene, DMF, or mixed aqueous systems
Temperature	60-120°C (sometimes room temperature with specialized catalysts)
Additives	Phase transfer catalysts, ligands for catalyst optimization

Beyond Suzuki couplings, the compound can potentially undergo:

• Chan-Lam coupling with amines, phenols, or heterocyclic N-H compounds

• Oxidation to form the corresponding hydroxylated compound

• Protodeboronation under acidic conditions

• Halogenation to form halogenated pyridines

• Metal-catalyzed 1,2-migration reactions

The sulfonamide functionality also provides opportunities for further derivatization, including:

• N-alkylation reactions

• Deprotonation and use as a nucleophile

• Metal coordination through the sulfonamide nitrogen

These diverse reaction pathways underscore the versatility of this compound as a synthetic building block in organic chemistry.